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For Researchers, Scientists, and Drug Development Professionals

Abstract
MMV009085, a compound from the Medicines for Malaria Venture (MMV) Malaria Box, has

emerged as a promising small molecule with significant activity against multiple parasitic

organisms. This technical guide provides a comprehensive overview of the chemical structure,

known biological activities, and a plausible synthetic approach for MMV009085. The primary

mechanism of action for its antimalarial activity is the potent and selective inhibition of the

Plasmodium falciparum hexose transporter (PfHT). This document consolidates available

quantitative data, outlines relevant experimental methodologies, and presents visual

representations of its chemical synthesis and mechanism of action to facilitate further research

and development.

Chemical Structure and Identification
MMV009085 is a derivative of the quinolin-8-ol scaffold, a privileged structure in medicinal

chemistry known for its diverse biological activities.
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Identifier Value

IUPAC Name 5-((4-cyanobenzyl)oxy)quinolin-8-ol

SMILES N#Cc1ccc(cc1)COc2ccc3ncccc3c2O

Molecular Formula C17H12N2O2

Molecular Weight 276.29 g/mol

Synthesis of MMV009085
While a specific, detailed experimental protocol for the synthesis of MMV009085 is not publicly

available, a plausible synthetic route can be devised based on established methods for the

synthesis of quinolin-8-ol ethers. The general approach involves the Williamson ether

synthesis, a reliable method for forming an ether linkage.

The proposed synthesis would proceed as follows:

Starting Materials: Commercially available quinolin-8-ol and 4-cyanobenzyl bromide.

Reaction: Quinolin-8-ol is treated with a suitable base, such as sodium hydride or potassium

carbonate, in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile. This

deprotonates the hydroxyl group of the quinolin-8-ol, forming a more nucleophilic alkoxide.

Alkylation: 4-Cyanobenzyl bromide is then added to the reaction mixture. The alkoxide

attacks the benzylic carbon of the 4-cyanobenzyl bromide, displacing the bromide ion and

forming the desired ether linkage.

Work-up and Purification: The reaction mixture is then subjected to an aqueous work-up to

remove inorganic salts and the solvent is removed under reduced pressure. The crude

product can be purified by column chromatography on silica gel to yield pure MMV009085.
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Proposed Synthesis of MMV009085
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A flowchart illustrating the proposed synthetic workflow for MMV009085.

Biological Activity and Mechanism of Action
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MMV009085 has demonstrated inhibitory activity against several parasitic organisms. Its most

well-characterized mode of action is the inhibition of the Plasmodium falciparum hexose

transporter (PfHT), which is essential for the parasite's uptake of glucose from the host's red

blood cells.

Quantitative Biological Data
The following table summarizes the reported in vitro inhibitory concentrations (IC50) of

MMV009085 against various parasites.

Target Organism/Assay IC50 (µM) Reference

Cryptosporidium parvum < 1 (Submicromolar) [1]

Balamuthia mandrillaris 4.38 [2]

Plasmodium falciparum PfHT

Inhibition

Potent (Specific value not

detailed in search results)
[3]

Mechanism of Action: Inhibition of PfHT
The survival of Plasmodium falciparum within human erythrocytes is critically dependent on a

constant supply of glucose from the host cell. This glucose uptake is mediated by the parasite-

specific hexose transporter, PfHT. By selectively inhibiting PfHT, MMV009085 effectively

starves the parasite of its primary energy source, leading to its death. The selectivity for PfHT

over human glucose transporters (GLUTs) is a key feature of its potential as an antimalarial

drug candidate.
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Mechanism of Action of MMV009085
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Signaling pathway of MMV009085's inhibitory action on P. falciparum.

Experimental Protocols
General Protocol for Glucose Uptake Inhibition Assay
While the specific protocol used to determine the PfHT inhibitory activity of MMV009085 is not

detailed in the provided search results, a general methodology for assessing glucose uptake

inhibition in cells can be described. A common approach involves the use of a fluorescently
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labeled glucose analog, such as 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-

Deoxyglucose), or a radioactive glucose analog.

A representative workflow for a non-radioactive, fluorescence-based assay is as follows:

Cell Culture: Culture P. falciparum-infected red blood cells under standard conditions.

Compound Incubation: Incubate the infected red blood cells with varying concentrations of

MMV009085 for a predetermined period.

Addition of Glucose Analog: Add a fluorescent glucose analog (e.g., 2-NBDG) to the culture

and incubate to allow for uptake.

Washing: Wash the cells to remove any extracellular fluorescent analog.

Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence

plate reader or flow cytometry.

Data Analysis: The fluorescence intensity is proportional to the amount of glucose analog

taken up by the cells. The IC50 value can be calculated by plotting the fluorescence intensity

against the concentration of MMV009085.
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Experimental Workflow for Glucose Uptake Assay
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A generalized workflow for a fluorescence-based glucose uptake inhibition assay.
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Conclusion
MMV009085 represents a valuable chemical probe and a potential starting point for the

development of novel anti-parasitic agents. Its defined chemical structure, based on the

versatile quinolin-8-ol core, and its targeted mechanism of action against the essential P.

falciparum glucose transporter PfHT, make it a compound of significant interest. Further studies

to elucidate its detailed synthetic protocol, expand its biological activity profile, and optimize its

pharmacokinetic properties are warranted to fully explore its therapeutic potential. This guide

provides a foundational understanding for researchers to build upon in their efforts to combat

parasitic diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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